Cas no 2015-58-9 (3a,4,7,7a-tetrahydro-2-phenyl-1H-Isoindole-1,3(2H)-dione)

3a,4,7,7a-tetrahydro-2-phenyl-1H-Isoindole-1,3(2H)-dione structure
2015-58-9 structure
Product Name:3a,4,7,7a-tetrahydro-2-phenyl-1H-Isoindole-1,3(2H)-dione
CAS No:2015-58-9
MF:C14H13NO2
MW:227.258523702621
CID:1108677
PubChem ID:2843508
Update Time:2025-04-20

3a,4,7,7a-tetrahydro-2-phenyl-1H-Isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 3a,4,7,7a-tetrahydro-2-phenyl-1H-Isoindole-1,3(2H)-dione
    • 2-phenyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-phenyl-
    • HMS1583L03
    • AKOS000487702
    • 2015-58-9
    • SDCCGMLS-0065175.P001
    • SCHEMBL5922641
    • SR-01000206985-1
    • DTXSID20385765
    • Z56968172
    • 2-phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
    • AB00082914-01
    • SR-01000206985
    • STK085730
    • AKOS016129425
    • Inchi: 1S/C14H13NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h1-7,11-12H,8-9H2
    • InChI Key: QJDASFMHCXUEQK-UHFFFAOYSA-N
    • SMILES: O=C1C2CC=CCC2C(N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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